![molecular formula C18H21N5O3S B2774063 Ethyl 4-[2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetyl]piperazine-1-carboxylate CAS No. 894000-99-8](/img/structure/B2774063.png)
Ethyl 4-[2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetyl]piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-[2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetyl]piperazine-1-carboxylate, also known as EPSP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives, which have been known to exhibit a wide range of biological activities.
Scientific Research Applications
Antiproliferative Activity
A study on the synthesis and in vitro antiproliferative activity of piperazine derivatives against human cancer cell lines revealed that certain compounds demonstrated significant activity, suggesting potential as anticancer agents. These derivatives were synthesized through a nucleophilic substitution reaction and showed promising activity on cell lines such as K562, Colo-205, MDA-MB 231, and IMR-32. One compound, in particular, exhibited notable anticancer potential, warranting further investigation (Mallesha et al., 2012).
Antimycobacterial Activity
Research into novel imidazo[1,2-a]pyridine-3-carboxamides, inspired by the structure of an earlier discovered compound in the lab, showed considerable activity against drug-sensitive/resistant Mycobacterium tuberculosis (MTB) strains. This study highlighted the synthesis of derivatives with an N-[2-(piperazin-1-yl)ethyl] moiety, presenting a new direction for further structure-activity relationship (SAR) studies. Compounds demonstrated significant antimycobacterial activity with acceptable safety indices, suggesting potential for development as antimycobacterial agents (Lv et al., 2017).
Antimicrobial Activity
A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was designed and synthesized for evaluation against Mycobacterium smegmatis (MS) and Mycobacterium tuberculosis (MTB). One compound emerged as particularly promising, showing activity in all tests, including the MS GyrB ATPase assay, MTB DNA gyrase supercoiling assay, antituberculosis activity, and cytotoxicity. This compound was highlighted for its potential as an antituberculosis agent without significant cytotoxicity, pointing to its therapeutic potential (Jeankumar et al., 2013).
properties
IUPAC Name |
ethyl 4-[2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O3S/c1-2-26-18(25)23-11-9-22(10-12-23)17(24)13-27-16-4-3-15(20-21-16)14-5-7-19-8-6-14/h3-8H,2,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKBMZQGWYLURFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.